Cas no 1462287-40-6 (2-(4-Amino-1H-pyrazol-1-yl)-2-methylpropan-1-ol)

• Product Name: 2-(4-Amino-1H-pyrazol-1-yl)-2-methylpropan-1-ol
• CAS No: 1462287-40-6
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• MDL: MFCD30803668
• CID: 4700919
• PubChem ID: 90105211
• Update Time: 2025-05-24

2-(4-Amino-1H-pyrazol-1-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1H-pyrazol-1-yl)-2-methylpropan-1-ol
• VXWAYRNIPLNCNN-UHFFFAOYSA-N
• SCHEMBL15652485
• SY270447
• MFCD30803668
• DB-181299
• CS-0310390
• 2-(4-Amino-1-pyrazolyl)-2-methyl-1-propanol
• P19911
• 1462287-40-6
• AS-79235
• 2-(4-aminopyrazol-1-yl)-2-methylpropan-1-ol
• 2-(4-Amino-1H-pyrazol-1-yl)-2-methylpropan-1-ol

• MDL： MFCD30803668
• Inchi： 1S/C7H13N3O/c1-7(2,5-11)10-4-6(8)3-9-10/h3-4,11H,5,8H2,1-2H3
• InChI Key： VXWAYRNIPLNCNN-UHFFFAOYSA-N
• SMILES： OCC(C)(C)N1C=C(C=N1)N

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.099
• XLogP3: -0.6

Additional information on 2-(4-Amino-1H-pyrazol-1-yl)-2-methylpropan-1-ol

2-(4-Amino-1H-pyrazol-1-yl)-2-methylpropan-1-ol (CAS No. 1462287-40-6)

2-(4-Amino-1H-pyrazol-1-yl)-2-methylpropan-1-ol is a versatile organic compound with the CAS registry number 1462287-40-6. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyrazole ring substituted with an amino group at the 4-position and a tertiary alcohol group at the 1-position, making it a valuable intermediate in organic synthesis.

The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms. This structure contributes to the compound's stability and reactivity, making it a desirable building block in medicinal chemistry. Recent studies have highlighted the role of pyrazole derivatives in modulating enzyme activity and receptor binding, which has led to their exploration as potential drug candidates for treating various diseases, including cancer, inflammation, and infectious diseases.

The tertiary alcohol group in 2-(4-Amino-1H-pyrazol-1-yl)-2-methylpropan-1-ol adds hydroxyl functionality to the molecule, enhancing its solubility and bioavailability. This feature is particularly advantageous in drug design, where solubility is a critical factor for effective delivery of therapeutic agents. Researchers have utilized this compound as a starting material for synthesizing more complex molecules with improved pharmacokinetic profiles.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-(4-Amino-1H-pyrazol-1-yl)-2-methylpropan-1-ol through various routes, including catalytic hydrogenation and microwave-assisted synthesis. These methods not only improve yield but also reduce reaction time, making the compound more accessible for large-scale production. The use of green chemistry principles in these syntheses aligns with current trends toward sustainable chemical manufacturing.

In terms of applications, 2-(4-Amino-1H-pyrazol-1-y l)-2-methylpropano l has been explored as an intermediate in the synthesis of bioactive compounds. For instance, it has been used to prepare inhibitors of kinases and other enzymes implicated in disease pathways. Its ability to form hydrogen bonds and engage in π-interactions makes it an ideal candidate for designing molecules with high binding affinity to target proteins.

Moreover, this compound has shown promise in agrochemical research, where it serves as a precursor for fungicides and herbicides. Its structural flexibility allows for modifications that enhance efficacy while maintaining environmental safety. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against plant pathogens without adverse effects on non-target organisms.

The physical properties of 2-(4-Amino-1H-pyrazol -1-y l)-2-methylpropano l, such as its melting point and solubility profile, are well-documented and facilitate its use in diverse experimental conditions. Its stability under various reaction conditions further underscores its utility as a reliable intermediate in organic synthesis.

In conclusion, 2-(4-Amino -1H -pyrazol -1-y l)-2-methylpropano l (CAS No. 1462287 -40 -6) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advances in synthetic techniques and application-oriented research, positions it as a key player in the development of novel therapeutic agents and agrochemicals. As research continues to uncover new functionalities and uses for this compound, its importance in the chemical sciences is expected to grow further.